5-(4-Bromophenyl)-5-phenylimidazolidine-2,4-dione

• CAS No.: 56079-85-7
• Molecular Formula: C15H11BrN2O2
• Molecular Weight: 331.16 g/mol
• IUPAC Name: 5-(4-bromophenyl)-5-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C15H11BrN2O2/c16-12-8-6-11(7-9-12)15(10-4-2-1-3-5-10)13(19)17-14(20)18-15/h1-9H,(H2,17,18,19,20)
• InChI Key: POMIFDDEWLQZOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2(C(=O)NC(=O)N2)C3=CC=C(C=C3)Br

Description

5-(4-Bromophenyl)-5-phenylimidazolidine-2,4-dione is a useful research compound. Its molecular formula is C15H11BrN2O2 and its molecular weight is 331.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 500 ml steel bomb, 60 gr of 4-bromobenzophenone in 300 ml of dimethylformamide, 100 gr of solid ammonium carbonate and 30 gr of potassium cyanide in 100 ml of water are added. After closing the bomb, the reaction mixture is heated to 120° C. for 5 days, then poured under fast mechanical stirring into 2 l of water at 80° C., then acidified (concentrated HCl) and centrifuged after cooling in an ice-bath. A crude product is obtained, which is treated with 2 N sodium hydroxide (500 ml). The suspension is filtered; the filtrate is extracted three times with ether (total of 300 ml). The aqueous phase is acidified with concentrated hydrochloric acid to give 59 gr of 5-(parabromophenyl)-5-phenylhydantoin as a crude product. A recrystallization from ethanol gives 40 gr of pure product.